Cas no 1507806-74-7 (2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid)

• Product Name: 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid
• CAS No: 1507806-74-7
• MF: C₉H₁₃NO₄S
• MW: 231.27
• MDL: MFCD23923965
• CID: 5081940
• PubChem ID: 80519378
• Update Time: 2026-03-01

2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid

• MDL： MFCD23923965
• Inchi： 1S/C9H13NO4S/c1-2-3-10-4-5-15(13,14)7-8(10)6-9(11)12/h1,8H,3-7H2,(H,11,12)
• InChI Key： BXTQBHUHKXSNPT-UHFFFAOYSA-N
• SMILES： C1CN(CC#C)C(CC(O)=O)CS1(=O)=O

Additional information on 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid

Comprehensive Overview of 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid (CAS No. 1507806-74-7)

2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid (CAS No. 1507806-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiomorpholine core and propynyl substituent, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid features a sulfone group (1,1-dioxo) and an acetic acid moiety, which contribute to its reactivity and versatility. These functional groups make it a valuable intermediate in the synthesis of more complex molecules. The presence of the prop-2-yn-1-yl group further enhances its utility in click chemistry, a rapidly growing field that enables efficient and selective molecular conjugation.

In recent years, the demand for 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid has surged due to its applications in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. PROTACs are a groundbreaking approach in drug development, offering the potential to target previously "undruggable" proteins. This compound's ability to serve as a linker or functional group in such systems has made it a focal point for researchers exploring innovative treatments for diseases like cancer and neurodegenerative disorders.

Another area where 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid shows promise is in the field of bioconjugation. Its propynyl group allows for efficient coupling with azide-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as click chemistry. This reaction is widely used in labeling, imaging, and drug delivery systems, making the compound a valuable tool for biochemists and material scientists.

The synthesis of 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid typically involves multi-step organic reactions, starting from readily available precursors like thiomorpholine-3-carboxylic acid. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensure the compound meets the high purity standards required for research and industrial applications. Its stability under various conditions further enhances its practicality in laboratory settings.

Market trends indicate a growing interest in 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid, particularly in North America and Europe, where pharmaceutical R&D investments are substantial. The compound's CAS No. 1507806-74-7 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Suppliers and manufacturers are expanding their portfolios to include this and related thiomorpholine derivatives, catering to the needs of academic and industrial researchers.

In conclusion, 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1λ⁶-thiomorpholin-3-yl]acetic acid (CAS No. 1507806-74-7) is a compound of significant scientific and commercial value. Its unique structural features and versatile applications in drug discovery, bioconjugation, and targeted protein degradation make it a key player in modern chemistry. As research continues to uncover new uses for this molecule, its importance in the pharmaceutical and biotechnology sectors is expected to grow exponentially.